2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide

• Molecular Formula: C20H25BrN2O2
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 2-[4-bromo-2-(butylaminomethyl)phenoxy]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H25BrN2O2/c1-3-4-11-22-13-16-12-17(21)7-10-19(16)25-14-20(24)23-18-8-5-15(2)6-9-18/h5-10,12,22H,3-4,11,13-14H2,1-2H3,(H,23,24)
• InChI Key: VSHPPJHUVIPPDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=C(C=CC(=C1)Br)OCC(=O)NC2=CC=C(C=C2)C

Description

The compound 2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide features a phenoxy core substituted at the 4-position with a bromine atom and at the 2-position with a butylaminomethyl group. This phenoxy moiety is linked via an acetamide bridge to a 4-methylphenyl group. The 4-methylphenyl acetamide moiety contributes to steric bulk and may influence pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide typically involves multiple steps, starting with the bromination of a phenol derivative. The brominated phenol is then reacted with a butylamine derivative to introduce the butylamino group. This intermediate is further reacted with an acetamide derivative to form the final product. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the phenoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

Oxidation: Formation of corresponding phenolic or quinone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{4-bromo-2-[(butylamino)methyl]phenoxy}-N-(4-methylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Phenoxy Ring

Bromine and Alkyl/Aminoalkyl Substituents

• Compound 30 (N-butyl-2-(4-butyryl-2-fluorophenoxy)acetamide): Replaces bromine with fluorine and substitutes a butyryl group at the 4-position. The fluorine atom reduces steric hindrance compared to bromine, while the butyryl group increases lipophilicity. Synthesis yielded 82% via method C, suggesting efficient coupling .
• N-(4-{[(4-Bromo-3-methylphenoxy)acetyl]amino}phenyl)-N-methylacetamide: Features a 4-bromo-3-methylphenoxy group, where the methyl substituent adds steric bulk. The N-methylacetamide may reduce hydrogen-bonding capacity compared to the target compound’s butylaminomethyl group .
• 2-(4-bromo-2-tert-butylphenoxy)-N-(2-methoxyethyl)acetamide: Substitutes tert-butyl for butylaminomethyl. Synthesis details are unspecified, but the bulky substituent may lower yield compared to smaller groups .

Table 1: Phenoxy Substituent Comparison

Compound	4-Position	2-Position	Yield (%)	Melting Point (°C)
Target Compound	Br	Butylaminomethyl	-	-
Compound 30	Butyryl	Fluorine	82	75
Compound	Br, CH₃	-	-	-
Compound	Br	tert-Butyl	-	-

Acetamide Nitrogen Modifications

Aryl vs. Alkyl/Aminoethyl Substituents

• 2-(4-Bromo-2-((4-methylpiperazin-1-yl)methyl)phenoxy)-N-(4-chlorobenzyl)acetamide: The acetamide nitrogen is linked to a 4-chlorobenzyl group.
• 2-[4-(hydroxymethyl)phenoxy]-N-(4-methylphenyl)acetamide: Replaces bromine with hydroxymethyl, increasing hydrophilicity. The 4-methylphenyl group matches the target compound, suggesting similar steric effects .
• N-(4-acetylphenyl)-2-(4-bromo-2-isopropyl-5-methylphenoxy)acetamide: Incorporates an acetylphenyl group, which may participate in metabolic oxidation. The isopropyl and methyl groups add steric complexity .

Table 2: Acetamide Nitrogen Substituent Effects

Compound	Acetamide Substituent	Key Properties
Target Compound	4-Methylphenyl	Moderate lipophilicity, steric bulk
Compound	4-Chlorobenzyl	Enhanced electronegativity, CNS target
Compound	4-Acetylphenyl	Metabolic susceptibility